Cas no 18418-09-2 (3-Butynoic acid, 2-hydroxy-, butyl ester)

3-Butynoic acid, 2-hydroxy-, butyl ester structure
18418-09-2 structure
Product Name:3-Butynoic acid, 2-hydroxy-, butyl ester
CAS No:18418-09-2
MF:C8H12O3
MW:156.179082870483
CID:96125
PubChem ID:13802084
Update Time:2025-04-18

3-Butynoic acid, 2-hydroxy-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Butynoic acid, 2-hydroxy-, butyl ester
    • butyl 2-hydroxybut-3-ynoate
    • 18418-09-2
    • SCHEMBL18334666
    • DTXSID60549889
    • butyl 2-hydroxy-3-butynoate
    • Inchi: 1S/C8H12O3/c1-3-5-6-11-8(10)7(9)4-2/h2,7,9H,3,5-6H2,1H3
    • InChI Key: NUTKHSKJMJNWOG-UHFFFAOYSA-N
    • SMILES: O(C(C(C#C)O)=O)CCCC

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų
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